Cas no 6611-00-3 (N-[8-(aziridine-1-carbonylamino)octyl]aziridine-1-carboxamide)

• Product Name: N-[8-(aziridine-1-carbonylamino)octyl]aziridine-1-carboxamide
• CAS No: 6611-00-3
• MF: C₁₄H₂₆N₄O₂
• MW: 282.381843090057
• CID: 963300
• PubChem ID: 97285
• Update Time: 2025-04-19

N-[8-(aziridine-1-carbonylamino)octyl]aziridine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[8-(aziridine-1-carbonylamino)octyl]aziridine-1-carboxamide
• AC1L3Y73
• AC1Q5PBL
• AR-1K2753
• ENT 50839
• N,N'-Bis-(aziridin-1-carbonyl)-octandiyldiamin
• N,N'-bis-(aziridine-1-carbonyl)-octanediyldiamine
• N,N'-Octamethylenebis(1-aziridineacetamide)
• N,N'-Octamethylenebis(1-aziridinecarboxamide)
• n,n'-octane-1,8-diyldiaziridine-1-carboxamide
• NSC111713
• UNII-Q5D7G2VD27
• SCHEMBL224360
• 6611-00-3
• NSC-111713
• NSC 111713
• DTXSID90216310
• 1-Aziridinecarboxamide, N,N'-octamethylenebis-
• 1-Aziridinecarboxamide, N,N'-octamethylenebis- (8CI)
• AI3-50839
• 1-Aziridinecarboxamide, N,N'-1,8-octanediylbis-
• 1-Aziridinecarboxamide,N'-1,8-octanediylbis-
• ENT-50839
• Q5D7G2VD27
• N,N'-1,8-OCTANEDIYLBIS(1-AZIRIDINECARBOXAMIDE)
• 1-Aziridinecarboxamide,N'-octamethylenebis-

• Inchi： 1S/C14H26N4O2/c19-13(17-9-10-17)15-7-5-3-1-2-4-6-8-16-14(20)18-11-12-18/h1-12H2,(H,15,19)(H,16,20)
• InChI Key： GVBWFCRSNJCPMM-UHFFFAOYSA-N
• SMILES： O=C(NCCCCCCCCNC(N1CC1)=O)N1CC1

Computed Properties

• Exact Mass: 282.20578
• Monoisotopic Mass: 282.205576
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2
• XLogP3: 0.9

Experimental Properties

• Density: 1.18
• Boiling Point: 583.9°C at 760 mmHg
• Flash Point: 306.9°C
• Refractive Index: 1.556
• PSA: 64.22
• LogP: 2.03500